Pyralomicin 1a

• CAS RN: 139636-03-6
• Molecular Formula: C20H19Cl2NO7
• Molecular Weight: 456.3 g/mol
• IUPAC Name: 2,6-dichloro-1-[(1R,4R,5R,6S)-5,6-dihydroxy-3-(hydroxymethyl)-4-methoxycyclohex-2-en-1-yl]-5-hydroxy-8-methylchromeno[2,3-b]pyrrol-4-one
• InChI: InChI=1S/C20H19Cl2NO7/c1-7-3-10(21)15(26)13-14(25)9-5-12(22)23(20(9)30-18(7)13)11-4-8(6-24)19(29-2)17(28)16(11)27/h3-5,11,16-17,19,24,26-28H,6H2,1-2H3/t11-,16+,17-,19-/m1/s1
• InChI Key: JPPZZIRKTBZEAJ-JLBIYAHBSA-N
• Isomeric SMILES: CC1=CC(=C(C2=C1OC3=C(C2=O)C=C(N3[C@@H]4C=C([C@H]([C@@H]([C@H]4O)O)OC)CO)Cl)O)Cl
• SMILES: CC1=CC(=C(C2=C1OC3=C(C2=O)C=C(N3C4C=C(C(C(C4O)O)OC)CO)Cl)O)Cl
• synonyms: pyralomicin 1a

Description

Pyralomicin 1a is a natural product found in Nonomuraea spiralis with data available.

Scientific Research Applications

Biosynthesis and Structural Analysis

• Biosynthesis of Pyralomicin 1a : A study by (Kawamura et al., 1996) revealed that pyralomicin 1a's benzopyranopyrrole unit is derived from acetate, propionate, proline, and the cyclitol unit from glucose metabolites. The 4'-O-CH3 component originates from methionine's S-CH3 group.

• Structural Determination : Another study by (Kawamura et al., 1996) conducted extensive NMR spectral analyses to determine the structures of pyralomicins, including 1a.

• Genetic Insights : Flatt et al. (2013) identified the biosynthetic gene cluster for pyralomicins in Nonomuraea spiralis IMC A-0156. The cluster includes nonribosomal peptide synthetases and polyketide synthases, essential for forming the benzopyranopyrrole core unit and tailoring enzymes for modifications. Disruption of the N-glycosyltransferase gene abolished pyralomicin production, underscoring its significance in biosynthesis (Flatt et al., 2013).

• Cyclitol Moiety Biosynthesis : Naganawa et al. (2002) focused on the biosynthetic pathway leading to pyralomicin 1a's cyclitol moiety. They discovered that 2-epi-5-epi-valiolone is a direct precursor, suggesting specific activation or a substrate-channeling mechanism in its transformation (Naganawa et al., 2002).

• Absolute Configuration : The absolute configurations of pyralomicin 1a were determined through X-ray crystallographic analyses, providing critical insights into its structural properties (Kawamura et al., 1997).

Production and Taxonomy

• Production and Isolation : Kawamura et al. (1995) reported on the production and isolation of pyralomicins, including pyralomicin 1a, from Actinomadura spiralis, highlighting its physico-chemical and biological properties (Kawamura et al., 1995).

• Taxonomy and Producing Organism : Another work by Kawamura et al. (1996) described the taxonomy of Microtetraspora spiralis, the organism responsible for producing pyralomicins. This included an analysis of the strain's characteristics, contributing to a better understanding of the antibiotic's source (Kawamura et al., 1996).